
Evaluating the Antioxidant Efficacy of Irganox
1035: A Comparative Guide Using DSC/OIT

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant activity of Irganox 1035, a

sulfur-containing phenolic antioxidant, with other commonly used phenolic antioxidants. The

assessment is based on the Oxidative Induction Time (OIT), a key parameter determined by

Differential Scanning Calorimetry (DSC) that measures the thermal stability of a material in an

oxidative environment. Longer OIT values indicate a higher level of antioxidant effectiveness.

Comparative Analysis of Antioxidant Performance
While direct, publicly available comparative studies detailing the O.I.T. of Irganox 1035 against

a wide range of other specific antioxidants under identical conditions are limited, performance

data for various phenolic antioxidants in polyolefins allows for a general assessment. The

following table summarizes O.I.T. values for High-Density Polyethylene (HDPE) stabilized with

different Irganox antioxidants. It is important to note that direct comparisons should be made

with caution due to potential variations in experimental conditions between studies.
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Antioxidant Polymer Matrix
Antioxidant
Concentration
(% w/w)

Test
Temperature
(°C)

Oxidative
Induction Time
(OIT) (minutes)

Irganox 1010 HDPE Not Specified 200 89.73[1]

Irganox 1330 HDPE Not Specified 200 97.25[1]

Irganox 1076 Crosslinked PE 0.5 Not Specified

Data relates to

retention after

extraction[2]

Irganox 1035 Crosslinked PE 0.2 Not Specified

Data relates to

retention after

extraction[2]

Note: The data for Irganox 1076 and Irganox 1035 from the available source focuses on

antioxidant retention after extraction rather than providing a direct OIT value in minutes under

specific test temperatures.[2] Irganox 1035 is a primary phenolic antioxidant and heat stabilizer

known for its efficient processing stabilization and long-term thermal stability.[3][4] It is widely

used in polyolefins such as polyethylene and polypropylene.[3]

Experimental Protocol: Determination of Oxidative
Induction Time (OIT) by DSC
This protocol is a generalized procedure based on standard methods like ASTM D3895.

Objective: To determine the oxidative induction time (OIT) of a polymer stabilized with an

antioxidant as a measure of its resistance to thermo-oxidative degradation.

Apparatus:

Differential Scanning Calorimeter (DSC) with a cooling accessory

Sample pans (aluminum)

Crimper for sealing pans

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/publication/346793977_Hindered_phenolic_antioxidants_as_heat-oxygen_stabilizers_for_HDPE
https://www.researchgate.net/publication/346793977_Hindered_phenolic_antioxidants_as_heat-oxygen_stabilizers_for_HDPE
https://publications.aston.ac.uk/id/eprint/39621/2/Riasat_S._2014.pdf
https://publications.aston.ac.uk/id/eprint/39621/2/Riasat_S._2014.pdf
https://www.benchchem.com/product/b1582434?utm_src=pdf-body
https://publications.aston.ac.uk/id/eprint/39621/2/Riasat_S._2014.pdf
https://www.benchchem.com/product/b1582434?utm_src=pdf-body
https://www.benchchem.com/product/b1582434
https://www.specialchem.com/polymer-additives/product/basf-irganox-1035
https://www.benchchem.com/product/b1582434
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-purity nitrogen and oxygen gas cylinders with regulators

Procedure:

Sample Preparation: A small, uniform sample of the polymer containing the antioxidant

(typically 5-10 mg) is accurately weighed into a standard aluminum DSC pan.

Instrument Setup: The DSC cell is purged with high-purity nitrogen at a constant flow rate

(e.g., 50 mL/min).

Heating Phase: The sample is heated under the nitrogen atmosphere from ambient

temperature to the desired isothermal test temperature (e.g., 200°C) at a controlled heating

rate (e.g., 20°C/min).

Isothermal Equilibration: The sample is allowed to equilibrate at the isothermal test

temperature for a short period (e.g., 5 minutes) to ensure thermal stability.

Gas Switching: The purge gas is switched from nitrogen to high-purity oxygen at the same

flow rate. This marks the beginning of the OIT measurement (time = 0).

Oxidation Detection: The sample is held at the isothermal temperature under the oxygen

atmosphere until an exothermic deviation from the baseline is observed. This exotherm

indicates the onset of oxidation.

Data Analysis: The OIT is determined as the time interval from the introduction of oxygen to

the onset of the exothermic oxidation peak.
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Instrument & Sample Setup

DSC Measurement

Data Analysis

1. Prepare Polymer Sample (5-10 mg)

2. Place Sample in Aluminum Pan

3. Load into DSC Cell

4. Purge with Nitrogen

5. Heat to Isothermal Temp (e.g., 200°C)

6. Equilibrate at Isothermal Temp

7. Switch Gas to Oxygen (t=0)

8. Hold at Isothermal Temp

9. Detect Onset of Exothermic Peak

10. Determine OIT (Time to Onset)

Click to download full resolution via product page

Caption: Experimental workflow for determining Oxidative Induction Time (OIT) using DSC.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1582434?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Phenolic Antioxidants
Phenolic antioxidants, including Irganox 1035, function by interrupting the free-radical chain

reaction of autoxidation. The phenolic hydroxyl group donates a hydrogen atom to reactive

peroxy radicals, neutralizing them and forming a stable phenoxy radical. This process is

depicted in the following signaling pathway.

Antioxidant Intervention

Polymer (RH) Initiation
(Heat, Light, Stress) Alkyl Radical (R•) Oxygen (O2)

+ O2
Peroxy Radical (ROO•)

Another Polymer (RH)
+ RH

Phenolic Antioxidant (ArOH)+ ArOH

Hydroperoxide (ROOH) Polymer Degradation
→ Further Reactions

- H•

Stable Phenoxy Radical (ArO•)
(Non-reactive)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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